4-{[4-(2-chloro-4-fluorobenzyl)-1-piperazinyl]methyl}-7-methyl-2H-chromen-2-one

• IUPAC Name: 4-[[4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl]methyl]-7-methylchromen-2-one
• InChI: InChI=1S/C22H22ClFN2O2/c1-15-2-5-19-17(11-22(27)28-21(19)10-15)14-26-8-6-25(7-9-26)13-16-3-4-18(24)12-20(16)23/h2-5,10-12H,6-9,13-14H2,1H3
• InChI Key: OFSGMVBATZQJCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CC(=O)O2)CN3CCN(CC3)CC4=C(C=C(C=C4)F)Cl
• Molecular Formula: C22H22ClFN2O2
• Molecular Weight: 400.9 g/mol

Description

This compound belongs to a class of chemicals known for their diverse applications in pharmaceutical and chemical research. It exhibits interesting properties due to its unique molecular structure.

Synthesis Analysis

The synthesis of similar compounds often involves complex procedures like reductive amination and multi-step reactions. For instance, the synthesis of a related compound, 1-(5-chloro-2-{2-[(2R)-4-(4-[18F]fluorobenzyl)-2-methylpiperazin-1-yl]-2-oxoethoxy}phenyl)urea, was achieved through module-assisted procedures, indicating the complexity involved in synthesizing such compounds (Mäding et al., 2006).

Molecular Structure Analysis

The molecular structure of related compounds has been studied using techniques like X-ray crystallography. These studies often reveal chair conformations of the piperazine ring and specific dihedral angles in the molecular structure, which are crucial for their chemical behavior and interactions (Zhang et al., 2011).

Scientific Research Applications

Radiopharmaceutical Synthesis

One application involves the synthesis of potent nonpeptide CCR1 antagonists, highlighting its utility in developing radiolabeled compounds for imaging and therapeutic purposes. The synthesis process, involving reductive amination and HPLC purification, yields high radiochemical purity, demonstrating the compound's potential in radiopharmaceutical applications (Mäding et al., 2006).

Metabolite Identification

Research on the metabolites of related compounds provides insights into biotransformation pathways in organisms. These studies are crucial for understanding the pharmacokinetics and toxicology of potential drug candidates. The identification of new metabolites from rat bile, urine, and feces after oral administration emphasizes the importance of metabolic profiling in drug development (Kawashima et al., 1991).

Spectroscopic and Molecular Docking Studies

Spectroscopic techniques like FT-IR, FT-Raman, UV, and NMR, along with molecular docking studies, are employed to analyze the compound's structure, vibrational frequencies, and interaction with biological targets. Such studies offer valuable information on the compound's physical and chemical properties, as well as its potential biological activity and drug-likeness (Subashini & Periandy, 2017).

Anti-Proliferative Properties

The synthesis of derivatives and their evaluation for cytotoxic potencies against cancer cell lines indicate the compound's utility in cancer research. Specifically, the study of apoptosis induction and gene expression analysis in colorectal cancer cells reveals the compound's potential as a chemotherapeutic agent (Ahagh et al., 2019).